Cas no 1805055-81-5 (2,5-Difluoro-3-nitrophenylacetic acid)
1805055-81-5 structure
Product Name:2,5-Difluoro-3-nitrophenylacetic acid
CAS No:1805055-81-5
MF:C8H5F2NO4
MW:217.126409292221
CID:4706595
Update Time:2023-08-15
2,5-Difluoro-3-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Difluoro-3-nitrophenylacetic acid
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- Inchi: 1S/C8H5F2NO4/c9-5-1-4(2-7(12)13)8(10)6(3-5)11(14)15/h1,3H,2H2,(H,12,13)
- InChI Key: NCXCCGDMAKVMMT-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1CC(=O)O)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 268
- Topological Polar Surface Area: 83.1
2,5-Difluoro-3-nitrophenylacetic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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